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Compound of Interest

3-Bromo-2-
Compound Name:
(trifluoromethyl)thiophene

Cat. No.: B1346392

An In-depth Technical Guide to 3-Bromo-2-(trifluoromethyl)thiophene: Hazards and
Handling Precautions

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the hazards, handling precautions, and
emergency procedures associated with 3-Bromo-2-(trifluoromethyl)thiophene (CAS No:
924818-17-7). The information is intended to ensure the safe use of this compound in a
laboratory and research setting.

Hazard Identification and Classification

3-Bromo-2-(trifluoromethyl)thiophene is classified as a hazardous chemical. The following
tables summarize its GHS classification and associated precautionary statements.

Table 1: GHS Hazard Classification
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Pictogram Signal Word

Hazard Statements

waalt text
N Danger[1]
lwualt text

H226: Flammable liquid and
vapour.[1] H302: Harmful if
swallowed.[1] H315: Causes
skin irritation.[1] H319: Causes
serious eye irritation.[1] H335:
May cause respiratory

irritation.[1]

Table 2: GHS Precautionary Statements
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Category Code Statement

Keep away from heat, sparks,
Prevention P210 open flames, and hot surfaces.

No smoking.

Avoid breathing

P261 dust/fume/gas/mist/vapours/sp
ray.[2]
Wash hands thoroughly after
P264 _
handling.[3]
Do not eat, drink or smoke
P270 ) )
when using this product.[3]
Use only outdoors or in a well-
pP271 .
ventilated area.[2][3]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[2][3]
IF SWALLOWED: Immediately
Response P301+P310 call a POISON
CENTER/doctor.[3]
IF ON SKIN: Wash with plenty
P302+P352

of water and soap.[3]

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[3]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Take off contaminated clothing
P362+P364 )
and wash it before reuse.[3]
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Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[3]

P405 Store locked up.[3]

Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.

Table 3: Physical and Chemical Properties

Property Value

CAS Number 924818-17-7[1][4]

Molecular Formula C5H2BrrF3S[4][5]

Molecular Weight 231.03 g/mol [4]

Appearance Data not available

Boiling Point Data not available

. Data not available (Note: Classified as a

flammable liquid)[1]

Density Data not available

Storage Temperature 2-8°C, Keep in dark place, inert atmosphere[4]

Safe Handling and Storage

Proper handling and storage are critical to minimize risk. The following workflow outlines the
necessary steps for safely managing this chemical in a research environment.
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Preparation & Assessment

Hazard Identification
(Review SDS: H&P Statements)

:

Risk Assessment
(Evaluate quantities, procedures)

Select Controls
(PPE, Engineering)

Handling & Use

Work in Fume Hood Use Non-Sparking Tools

Wear Required PPE Ground Equipment
(Gloves, Goggles, Lab Coat) (Prevent static discharge)

Store at 2-8°C
(Dark, Inert Atmosphere)

Keep Container Tightly Closed

Segregate from Incompatibles

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for safe handling of 3-Bromo-2-(trifluoromethyl)thiophene.
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Engineering Controls

» Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified
chemical fume hood to minimize inhalation exposure.[3][6][7]

« Ignition Sources: Ensure all sources of ignition such as open flames, sparks, and hot
surfaces are removed from the handling area.[6][7] Use explosion-proof electrical and
lighting equipment.[7]

 Static Discharge: Take precautionary measures against static discharge. Use non-sparking
tools and ensure containers and receiving equipment are properly grounded and bonded.[7]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166
(EVU) or NIOSH (US) standards.[6]

« Skin Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber). Always
inspect gloves before use.[6] A lab coat or flame-retardant antistatic protective clothing is
required.[6][8]

» Respiratory Protection: If working outside of a fume hood or if vapors are generated, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors.

Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area, away
from heat and direct sunlight.[6][7] Recommended storage temperature is 2-8°C under an
inert atmosphere.[4]

e Incompatible Materials: Avoid contact with strong reducing agents, bases, and oxidizing
agents.[7]

Experimental Protocols: Emergency Procedures
First-Aid Measures

Table 4: First-Aid Procedures
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Exposure Route Procedure

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing,
Inhalation ) e o ) )
provide artificial respiration. Seek immediate

medical attention.[6][9]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention.[6]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[6][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[6][7]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

o Specific Hazards: Vapors may form explosive mixtures with air.[8] Hazardous decomposition
products can include hydrogen fluoride, hydrogen bromide, and oxides of carbon and sulfur
in a fire.[9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Accidental Release Measures

The logical flow for responding to a spill is detailed in the diagram below.
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Ensure Immediate Safety

Containment

Prevent Entry into Drains/Waterways

'

Absorb with Inert Material
(Sand, Vermiculite)

Cleanup & Disposal

Collect into Sealed Container

:

Dispose as Hazardous Waste

:

Decontaminate Area

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1346392?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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